Cas no 1556676-40-4 (2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine)

• Product Name: 2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine
• CAS No: 1556676-40-4
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5705339
• PubChem ID: 83093798
• Update Time: 2025-06-29

2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-717657
• AKOS021415175
• 2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine
• 1556676-40-4
• 3-Furanamine, 2-(1,3-dimethyl-1H-pyrazol-4-yl)tetrahydro-
• 2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine

• Inchi： 1S/C9H15N3O/c1-6-7(5-12(2)11-6)9-8(10)3-4-13-9/h5,8-9H,3-4,10H2,1-2H3
• InChI Key： XKGYOBXMGWJCJL-UHFFFAOYSA-N
• SMILES： O1CCC(C1C1=CN(C)N=C1C)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±42.0 °C(Predicted)
• pka: 8.54±0.40(Predicted)

Additional information on 2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine

2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine: A Comprehensive Overview

2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine, also known by its CAS number 1556676-40-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxolane (tetrahydrofuran) moiety and an amine group. The integration of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds. In this compound, the pyrazole ring is substituted with two methyl groups at positions 1 and 3, which adds to its chemical complexity and potential bioactivity. The oxolane ring, on the other hand, introduces a cyclic ether structure that can enhance the molecule's solubility and pharmacokinetic properties. The amine group at position 3 of the oxolane ring further increases the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of 2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine in various therapeutic areas. For instance, researchers have explored its role as a lead compound in the development of new drugs targeting neurodegenerative diseases. The molecule's ability to modulate key enzymes involved in these conditions has shown promising results in preclinical models.

In addition to its therapeutic applications, this compound has also been investigated for its use in advanced materials. Its unique structure allows for potential applications in polymer chemistry, where it can serve as a building block for creating novel materials with tailored properties. The integration of the pyrazole and oxolane moieties provides a platform for designing materials with enhanced mechanical strength and thermal stability.

The synthesis of 2-(1,3-Dimethyl-1H-pyrazol-4-yl)oxolan-3-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental standpoint, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 2-(1,3-Dimethyl-1H-pyrazol-4-yloxy)lanthanum(III) oxide, or CAS number 1556676-40, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a promising candidate for future innovations in medicine and materials science.